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Compound Focus: Diarylanilide Yellow

CAS No.: 86349-57-7

Cat. No.: S8106964

According to a screening assessment by Environment and Climate Change Canada, which evaluated several
diarylide yellow pigments (including Pigment Yellow 12, 13, 83, and 176), the following conclusions were

drawn regarding their potential for harm [1]:

¢ Human Health: The assessment concluded that these pigments do not pose a significant danger
to human life or health. They are expected to exhibit low to negligible absorption and low
toxicity. The estimated margins of exposure from the use of consumer products and cosmetics were
considered adequate to address uncertainties in the health effects data [1].

¢ Environment: The assessment also concluded that these pigments do not have a harmful effect
on the environment. Due to their particulate nature, very low solubility in water and octanol, and high
molecular weight, they are not expected to bioaccumulate. No effects were found on aquatic, soil-
dwelling, or sediment-dwelling organisms at the tested concentrations [1].

Reference Inhalation Study Protocol for Organic
Pigments

While direct data on Diarylanilide Yellow is unavailable, the methodology from a short-term inhalation
toxicity study on Diketopyrrolopyrrole (DPP) pigments—another class of high-performance organic
pigments—provides a strong model for the experimental design that would be relevant for assessing

Diarylanilide Yellow [2].
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The table below summarizes the key parameters from this study, which can be used as a template for the

required tests:

Experimental
Parameter

Detailed Methodology

Test System

Exposure Route

Exposure Regimen

Target
Concentration

Toxicity Endpoints

BALF Biomarkers

Histopathology

Focus

Recovery Period

Wistar rats (a specific strain of laboratory rat) [2].

Head-nose inhalation (a standard method for assessing respiratory toxicity) [2].

6 hours per day, for 5 consecutive days [2].

30 mg/m3 as a high dose (selected based on occupational exposure limits for
respirable nuisance dust) [2].

Broncho-alveolar lavage fluid (BALF) analysis & Microscopic examination of the
entire respiratory tract [2].

Polymorphonuclear neutrophils (PMN), inflammatory markers (MCP-1,
Osteopontin) [2].

Pigment deposition, phagocytosis by macrophages, hypertrophy/hyperplasia of
bronchioles and alveolar ducts, and general inflammation [2].

Effects were assessed both immediately after the final exposure and after a 3-
week recovery period [2].

Experimental Workflow Visualization

The following diagram illustrates the logical workflow of the referenced inhalation study protocol. You can

use this DOT script with Graphviz to generate a visual representation.
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5-Day Inhalation Exposure
(6 h/day, 30 mg/m3)

3-Week Recovery Period

Terminal Assessment:
BALF & Histopathology

Post-Recovery Assessment:
BALF & Histopathology

Click to download full resolution via product page

Diagram Title: Inhalation Toxicity Study Workflow
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Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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